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Compound of Interest

Compound Name: Pyrolan

Cat. No.: B1678540

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Pyrolan, a carbamate insecticide. Adherence to these protocols is
critical for minimizing risk and ensuring the integrity of your research.

Pyrolan, a reversible cholinesterase inhibitor, demands careful handling due to its toxic
properties.[1][2] Inhalation, ingestion, or skin contact can lead to adverse health effects.[1]
Understanding its chemical and physical properties is the first step toward safe laboratory
practices.

Key Properties of Pyrolan

A thorough understanding of a substance's properties is fundamental to its safe handling. The
following table summarizes the key quantitative data for Pyrolan.
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Property Value Source
CAS Registry Number 87-47-8

Molecular Formula C13H15N302

Molecular Weight 245.31 g/mol [2]
Melting Point 122°F (50°C) [2]
Boiling Point 320 to 324°F at 0.2 mmHg

Solubility Soluble in water

Acute Oral Toxicity (LD50) Data not available

Acute Dermal Toxicity (LD50) Data not available

Acute Inhalation Toxicity
(LC50)

Data not available

Personal Protective Equipment (PPE): Your First Line of
Defense

Due to the hazards associated with Pyrolan, a comprehensive PPE strategy is non-negotiable.
The following table outlines the recommended PPE for various laboratory activities involving
this compound.
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Recommended Personal Protective

Activity .
Equipment (PPE)

- Full-face respirator or a half-face respirator

with chemical safety goggles and a face shield-
Weighing and Preparing Solutions Chemical-resistant gloves (e.g., nitrile rubber,

not leather or fabric)- Chemical-resistant suit or

lab coat- Closed-toe shoes

- Half-face respirator with appropriate
Handling Solutions cartridges- Chemical safety goggles- Chemical-

resistant gloves- Lab coat- Closed-toe shoes

- Full-face respirator with appropriate cartridges-
Cleaning Spills Chemical-resistant suit- Heavy-duty chemical-

resistant gloves- Chemical-resistant boots

- Half-face respirator with appropriate
Waste Disposal cartridges- Chemical safety goggles- Chemical-

resistant gloves- Lab coat- Closed-toe shoes

Operational Plan: From Handling to Disposal

A systematic approach to handling and disposal is crucial for minimizing exposure and
environmental contamination. The following workflow provides a step-by-step guide for working
with Pyrolan.
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Experimental Protocols: A Note on Due Diligence

Detailed experimental protocols involving Pyrolan are not readily available in public literature.
Researchers must develop their own protocols based on the specific requirements of their
study, while strictly adhering to the safety guidelines outlined in this document and any
institutional policies.

Decontamination and Disposal: A Critical Final Step

Proper decontamination of all equipment and work surfaces is essential to prevent cross-
contamination and accidental exposure.

Decontamination Procedure:

Gross Decontamination: Remove gross contamination from equipment using a disposable
towel.

e Wash: Wash all glassware and equipment with a suitable laboratory detergent and hot water.
e Rinse: Rinse thoroughly with water.

e Final Rinse: Perform a final rinse with an appropriate solvent if necessary, ensuring the
solvent is also disposed of as hazardous waste.

e Dry: Allow all equipment to air dry completely in a well-ventilated area.

Personal Protective Equipment Decontamination: Reusable PPE, such as respirators and face
shields, must be decontaminated according to the manufacturer's instructions. Disposable
items should be discarded as hazardous waste. Contaminated clothing should be handled with
gloves and washed separately from other laundry using hot water and detergent.

Disposal Plan: All waste generated from handling Pyrolan, including contaminated PPE, empty
containers, and experimental waste, must be treated as hazardous waste.

e Segregation: Collect all Pyrolan waste in a dedicated, clearly labeled, and leak-proof
container.
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e Labeling: The waste container must be labeled with "Hazardous Waste," the name
"Pyrolan," and the associated hazards (e.g., "Toxic").

o Storage: Store the waste container in a designated, secure, and well-ventilated hazardous
waste accumulation area.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety office or a certified hazardous waste disposal vendor. Never
dispose of Pyrolan or its waste down the drain or in regular trash.

Logical Relationships in PPE Selection

The selection of appropriate PPE is a critical decision-making process based on the specific
task and the associated risks. The following diagram illustrates the logical relationship for
selecting the correct level of protection when working with Pyrolan.

PPE Selection Logic for Handling Pyrolan
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- Half-face respirator
- Safety goggles & face shield
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Standard PPE:
- Safety glasses
- Nitrile gloves

High-Level PPE:

- Full-face respirator
- Chemical suit

- Lab coat - Heavy-duty gloves
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PPE Selection Logic for Pyrolan

By implementing these safety and logistical measures, researchers can confidently and
responsibly conduct their work with Pyrolan, ensuring the well-being of themselves, their
colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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